Cas no 500370-18-3 (2-methyl-5-phenoxypyrazine)

• Product Name: 2-methyl-5-phenoxypyrazine
• CAS No: 500370-18-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD27938708
• CID: 5228650
• Update Time: 2025-10-30

2-methyl-5-phenoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-phenoxypyrazine
• Pyrazine, 2-methyl-5-phenoxy-

• MDL： MFCD27938708
• Inchi： 1S/C11H10N2O/c1-9-7-13-11(8-12-9)14-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： KYLZWEIJLBGIKQ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(OC2=CC=CC=C2)N=C1

Additional information on 2-methyl-5-phenoxypyrazine

2-Methyl-5-Phenoxypyrazine: A Comprehensive Overview of CAS No. 500370-18-3

2-Methyl-5-phenoxypyrazine (CAS No. 500370-18-3) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This pyrazine derivative is characterized by its unique molecular structure, which includes a phenoxyl group and a methyl substituent. The compound's distinct properties make it a valuable component in various research and industrial processes.

The chemical formula of 2-methyl-5-phenoxypyrazine is C₁₁H₉N₂O, and its molecular weight is 187.19 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and formulations.

In recent years, 2-methyl-5-phenoxypyrazine has garnered attention for its potential biological activities. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the phenoxyl group. Antioxidants play a vital role in neutralizing free radicals and preventing oxidative stress, making 2-methyl-5-phenoxypyrazine a promising candidate for use in pharmaceuticals and nutraceuticals.

Beyond its antioxidant properties, 2-methyl-5-phenoxypyrazine has also been investigated for its potential anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli, and compounds that can modulate this response are of great interest in the development of new therapeutic agents. Research has demonstrated that 2-methyl-5-phenoxypyrazine can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation.

The pharmacological profile of 2-methyl-5-phenoxypyrazine has been further explored in preclinical studies. Animal models have shown that this compound can effectively reduce inflammation and oxidative stress in various tissues, including the liver and brain. These findings suggest that 2-methyl-5-phenoxypyrazine may have therapeutic potential in treating conditions such as neurodegenerative diseases, liver diseases, and inflammatory disorders.

In addition to its biological activities, 2-methyl-5-phenoxypyrazine has found applications in the food and fragrance industries. The compound's unique aroma profile makes it a valuable ingredient in flavorings and fragrances. Its use in these industries is driven by its ability to impart distinct sensory characteristics to products, enhancing their overall appeal.

The synthesis of 2-methyl-5-phenoxypyrazine can be achieved through several routes, including the reaction of 2-methylpyrazine with phenol in the presence of a suitable catalyst. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. These improvements have not only enhanced the yield but also reduced the environmental impact associated with its production.

The safety profile of 2-methyl-5-phenoxypyrazine is an important consideration for its use in various applications. Toxicological studies have shown that this compound is generally well-tolerated at low to moderate doses. However, as with any chemical compound, it is essential to follow appropriate safety guidelines and handle it with care to ensure safe usage.

In conclusion, 2-methyl-5-phenoxypyrazine (CAS No. 500370-18-3) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure confers valuable properties such as antioxidant and anti-inflammatory activities, making it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, the future prospects for this compound appear promising.